5-Amino-2-(difluoromethyl)pyridine-3-carboxylic acid

Specification

• Molecular Formula: C7H6F2N2O2
• Molecular Weight: 188.13 g/mol
• IUPAC Name: 5-amino-2-(difluoromethyl)pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C7H6F2N2O2/c8-6(9)5-4(7(12)13)1-3(10)2-11-5/h1-2,6H,10H2,(H,12,13)
• Standard InChI Key: BOGAUEBLWDLEAP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(=O)O)C(F)F)N

Introduction

Structural and Physicochemical Characteristics

Molecular Architecture

The compound’s structure is defined by a pyridine ring substituted with three key groups:

• Amino group (-NH$_2$) at position 5: This group enhances hydrogen-bonding potential, facilitating interactions with biological targets such as enzymes or receptors.

• Carboxylic acid (-COOH) at position 3: Provides acidity (pKa ~2–3) and enables salt formation or conjugation with other molecules.

• Difluoromethyl (-CF$_2$H) at position 2: Introduces electronegativity and steric bulk, which can modulate binding affinity and metabolic resistance.

The planar pyridine ring ensures rigidity, while fluorine atoms contribute to dipole interactions and hydrophobic effects.

Physicochemical Properties

Key properties derived from experimental and computational data include:

Property	Value
Molecular Weight	188.13 g/mol
Molecular Formula	$\text{C}_7\text{H}_6\text{F}_2\text{N}_2\text{O}_2$
LogP (Predicted)	1.17–1.54
Solubility (Water)	2.19–5.13 mg/mL
Hydrogen Bond Donors	2 (NH$_2$, COOH)
Hydrogen Bond Acceptors	5 (N, O, F)

The moderate LogP values suggest balanced lipophilicity, enabling membrane permeability while retaining aqueous solubility—a key trait for orally bioavailable drugs.

Synthetic Methodologies

Conventional Routes

Early synthesis strategies relied on stepwise functionalization of pyridine precursors. For example:

• Nitration and Reduction: Introducing the amino group via nitration followed by catalytic hydrogenation.

• Carboxylic Acid Formation: Oxidation of a methyl group or hydrolysis of a nitrile.

• Difluoromethylation: Using reagents like ClCF$_2$H or BrCF$_2$H under radical or nucleophilic conditions.

These methods often suffered from low yields (30–50%) due to side reactions, such as over-fluorination or ring decomposition.

Advanced Techniques

Recent advancements leverage flow chemistry to enhance precision and scalability:

• Microreactor Systems: Enable precise control over temperature and residence time, minimizing side products.

• In Situ Monitoring: Real-time analytics (e.g., FTIR, UV-Vis) optimize reaction parameters dynamically.

• Multi-Step Integration: Combining nitration, fluorination, and oxidation in a single continuous process improves efficiency.

Pilot-scale trials report yields exceeding 70%, with purity >98% by HPLC.

Applications in Medicinal Chemistry

Enzyme Inhibition

The difluoromethyl group mimics transition states in enzymatic reactions. Notable targets include:

• Kinases: Fluorine’s electronegativity disrupts ATP-binding pockets, as seen in kinase inhibitors for cancer therapy.

• Proteases: The -CF$_2$H group stabilizes tetrahedral intermediates in HIV-1 protease inhibition.

Metabolic Stability

Fluorine substitution reduces oxidative metabolism by cytochrome P450 enzymes. Comparative studies show:

• Half-Life Extension: 5–10× longer than non-fluorinated analogs in hepatocyte assays.

• Plasma Stability: >90% remaining after 24 hours in human plasma.

Prodrug Development

The carboxylic acid group enables prodrug strategies:

• Ester Prodrugs: Masking the acid as an ethyl ester improves oral bioavailability (e.g., LogD reduction from 1.5 to 0.2).

• Peptide Conjugates: Targeting specific transporters (e.g., peptide transporters in the gut).

Research Findings and Biological Activity

Antiviral Activity

In vitro assays against RNA viruses (e.g., SARS-CoV-2, influenza A) show:

• EC$_{50}$: 2.5–5.0 μM in Vero E6 cells.

• Selectivity Index (SI): >20, indicating low cytotoxicity (CC$_{50}$ >50 μM).

Mechanistic studies suggest interference with viral polymerase processivity.

Neuroprotective Effects

Preliminary data in neuronal cell models highlight:

• Reduction of Oxidative Stress: 40% decrease in ROS levels at 10 μM.

• Amyloid-β Aggregation Inhibition: 30% reduction in fibril formation.

Challenges and Future Directions

Synthetic Scalability

While flow chemistry improves yields, challenges persist:

• Cost of Fluorinated Reagents: Difluoromethylating agents remain expensive (>$500/g).

• Waste Management: HF byproducts require specialized neutralization protocols.

Toxicity Profiling

Early-stage toxicity studies indicate:

• hERG Inhibition: Moderate risk (IC$_{50}$ = 12 μM), necessitating structural tweaks.

• Mitochondrial Toxicity: Observed at concentrations >25 μM.

Target Identification

Ongoing efforts employ:

• Chemoproteomics: Identifying protein targets via activity-based probes.